Cas no 1366386-70-0 (4-(4-Chloro-benzylamino)-cyclohexanol)

• Product Name: 4-(4-Chloro-benzylamino)-cyclohexanol
• CAS No: 1366386-70-0
• MF: C₁₃H₁₈ClNO
• MW: 239.741122722626
• CID: 2164334
• Update Time: 2025-11-03

4-(4-Chloro-benzylamino)-cyclohexanol Chemical and Physical Properties

Names and Identifiers

• (1R,4r)-4-(4-chloro-benzylamino)-cyclohexanol
• 4-(4-Chloro-benzylamino)-cyclohexanol
• 4-{[(4-chlorophenyl)methyl]amino}cyclohexan-1-ol
• (1R,4R)-4-(4-chlorobenzylamino)cyclohexanol
• FVWZZFNLICGLMQ-UHFFFAOYSA-N
• SBB076018
• 4-[(4-Chlorobenzyl)amino]cyclohexanol
• 4-[N-(4-chlorobenzyl)amino]-cyclohexanol
• 4-[N-(4-chlorobenzyl)-amino]-cyclohexanol
• 4-[N-(4-Chloro-benzyl)-amino]-cyclohexanol
• Z1076512048

• Inchi： 1S/C13H18ClNO/c14-11-3-1-10(2-4-11)9-15-12-5-7-13(16)8-6-12/h1-4,12-13,15-16H,5-9H2
• InChI Key： FVWZZFNLICGLMQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CNC1CCC(CC1)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 196
• Topological Polar Surface Area: 32.299

Additional information on 4-(4-Chloro-benzylamino)-cyclohexanol

Comprehensive Overview of 4-(4-Chloro-benzylamino)-cyclohexanol (CAS No. 1366386-70-0): Properties, Applications, and Research Insights

4-(4-Chloro-benzylamino)-cyclohexanol (CAS No. 1366386-70-0) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This cyclohexanol derivative, characterized by a 4-chlorobenzylamino substituent, exhibits intriguing physicochemical properties that make it a subject of interest for drug discovery and material science. The compound's molecular formula, C₁₃H₁₈ClNO, and its distinct cyclohexanol backbone contribute to its versatility in synthetic chemistry.

Recent studies highlight the compound's relevance in addressing modern healthcare challenges, particularly in the context of targeted drug delivery systems and small molecule therapeutics. Researchers are investigating its potential as a pharmacophore in designing novel bioactive molecules, with particular focus on its hydrogen bonding capacity and lipophilicity profile. These properties are crucial for optimizing drug-like characteristics, a topic frequently searched in academic databases and AI-powered research tools.

The synthesis of 4-(4-Chloro-benzylamino)-cyclohexanol typically involves nucleophilic substitution reactions between appropriately functionalized cyclohexane derivatives and 4-chlorobenzylamine. Advanced purification techniques such as column chromatography and recrystallization ensure high purity levels required for research applications. Analytical characterization using NMR spectroscopy (both ¹H and ¹³C), mass spectrometry, and HPLC confirms the compound's structural integrity, addressing common quality assurance questions in chemical synthesis.

From a commercial perspective, the compound serves as a valuable building block in medicinal chemistry, with applications ranging from central nervous system (CNS) drug development to enzyme inhibitor design. Its balanced hydrophilic-lipophilic balance (HLB) makes it particularly interesting for formulations requiring controlled solubility properties. These aspects align with current industry trends toward precision medicine and personalized therapeutics, topics generating significant search traffic in scientific and pharmaceutical communities.

Environmental and safety considerations for 1366386-70-0 follow standard laboratory protocols for organic compounds. Proper handling includes the use of personal protective equipment (PPE) and adherence to good laboratory practices (GLP). The compound's stability profile under various storage conditions (typically recommended at 2-8°C in inert atmospheres) is frequently queried by researchers, reflecting practical concerns in chemical management.

Emerging research directions explore the compound's potential in supramolecular chemistry applications, particularly in host-guest systems and molecular recognition processes. The chlorobenzyl moiety offers interesting possibilities for π-π stacking interactions, while the hydroxyl group provides hydrogen bonding sites. These features correspond to growing interest in smart materials and functionalized surfaces, as evidenced by increasing publication rates in these areas.

Quality control standards for 4-(4-Chloro-benzylamino)-cyclohexanol typically specify minimum purity levels of 95-98%, with stringent limits on residual solvents and heavy metal contaminants. These specifications address common procurement questions from research institutions and pharmaceutical companies seeking reliable sources of research chemicals. The compound's chromatographic purity and spectroscopic validation data are crucial for reproducibility in experimental studies.

Future perspectives on CAS 1366386-70-0 research may focus on its potential in bioconjugation chemistry and as a scaffold for multifunctional drug candidates. The compound's structural flexibility allows for various derivatization strategies, making it adaptable to different therapeutic targets. These possibilities align with current searches for modular chemical platforms and versatile intermediates in drug discovery pipelines.

From a regulatory standpoint, 4-(4-Chloro-benzylamino)-cyclohexanol is primarily used for research purposes, with documentation requirements varying by jurisdiction. Researchers frequently inquire about international shipping regulations and customs documentation for such compounds, reflecting the global nature of scientific collaboration. Proper material safety data sheets (MSDS) and certificates of analysis (CoA) are essential for compliance and safety assurance.

The compound's role in structure-activity relationship (SAR) studies continues to grow, particularly in optimizing bioavailability and metabolic stability of lead compounds. Its balanced molecular weight (239.74 g/mol) and rotatable bond count (4) make it attractive for drug-likeness assessments, a hot topic in computational chemistry and AI-assisted drug design platforms. These applications respond to the pharmaceutical industry's need for rational drug design approaches.